5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide

• IUPAC Name: 2-chloro-N-phenyl-5-[3-(phenylsulfamoyl)phenyl]sulfonylbenzenesulfonamide
• InChI: InChI=1S/C24H19ClN2O6S3/c25-23-15-14-21(17-24(23)36(32,33)27-19-10-5-2-6-11-19)34(28,29)20-12-7-13-22(16-20)35(30,31)26-18-8-3-1-4-9-18/h1-17,26-27H
• InChI Key: DWXXUBWWFOORDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)C3=CC(=C(C=C3)Cl)S(=O)(=O)NC4=CC=CC=C4
• Molecular Formula: C24H19ClN2O6S3
• Molecular Weight: 563.1 g/mol

Description

5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide, also known as AS601245, is a small molecule inhibitor that has been studied extensively in scientific research. It is a potent inhibitor of the p38 MAP kinase, which is involved in various cellular processes such as inflammation, cell differentiation, and apoptosis.

Mechanism of Action

5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide inhibits the activity of p38 MAP kinase, which is a key regulator of inflammation and cell differentiation. By inhibiting p38 MAP kinase, 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide can reduce inflammation and promote cell differentiation. Additionally, 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been shown to induce apoptosis in cancer cells, which may contribute to its anti-tumor properties.
Biochemical and physiological effects:
5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-1 beta, which are involved in various inflammatory diseases. Additionally, 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been shown to induce cell differentiation in various cell types, which may have potential therapeutic applications. Finally, 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been shown to induce apoptosis in cancer cells, which may contribute to its anti-tumor properties.

Advantages and Limitations for Lab Experiments

5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it a useful tool for studying the role of p38 MAP kinase in various cellular processes. Additionally, 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been extensively studied in scientific research, and its mechanism of action is well understood. However, there are also some limitations to using 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide in lab experiments. It has been shown to have off-target effects on other kinases, which may complicate the interpretation of experimental results. Additionally, the effects of 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide may vary depending on the cell type and experimental conditions used.

Future Directions

There are several future directions for the study of 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide. One potential direction is to investigate its potential therapeutic applications in various inflammatory diseases and cancers. Additionally, further studies are needed to fully understand the mechanism of action of 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide and its potential off-target effects. Finally, the development of more specific inhibitors of p38 MAP kinase may provide additional insights into its role in various cellular processes.

Synthesis Methods

5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 3-(anilinosulfonyl)benzenesulfonyl chloride with 2-chloro-N-phenylbenzenesulfonamide. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified through column chromatography to obtain pure 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide.

Scientific Research Applications

5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been investigated as a potential treatment for various inflammatory diseases such as rheumatoid arthritis and psoriasis. Additionally, 5-{[3-(anilinosulfonyl)phenyl]sulfonyl}-2-chloro-N-phenylbenzenesulfonamide has been shown to have anti-tumor properties and has been investigated as a potential treatment for various types of cancer.